Cas no 878101-56-5 (2-chloro-N-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]pyridine-3-carboxamide)

• Product Name: 2-chloro-N-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]pyridine-3-carboxamide
• CAS No: 878101-56-5
• MF: C₁₆H₁₅ClN₂O₃
• MW: 318.754903078079
• CID: 5681598
• PubChem ID: 9118920
• Update Time: 2025-05-23

2-chloro-N-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]pyridine-3-carboxamide
• Z30403758
• AKOS034132934
• EN300-26600203
• 878101-56-5

• Inchi： 1S/C16H15ClN2O3/c17-15-12(2-1-6-18-15)16(20)19-7-5-11-3-4-13-14(10-11)22-9-8-21-13/h1-4,6,10H,5,7-9H2,(H,19,20)
• InChI Key： GXYKRPLQLZLTSW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(NCCC1C=CC2=C(C=1)OCCO2)=O

Computed Properties

• Exact Mass: 318.0771200g/mol
• Monoisotopic Mass: 318.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 60.4Ų

Additional information on 2-chloro-N-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]pyridine-3-carboxamide

Compound CAS No. 878101-56-5: 2-Chloro-N-[2-(2,3-Dihydro-1,4-Benzodioxin-6-Yl)Ethyl]Pyridine-3-Carboxamide

The compound with CAS No. 878101-56-5, known as 2-chloro-N-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]pyridine-3-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug development and material science. Recent studies have highlighted its role in modulating cellular pathways, making it a subject of interest for researchers worldwide.

The chemical structure of this compound is characterized by a pyridine ring substituted with a chloro group at the 2-position and a carboxamide group at the 3-position. The benzodioxin moiety attached via an ethyl chain introduces additional complexity and functionality to the molecule. This combination of structural features contributes to its biological activity and selectivity, which are critical for its potential therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a multi-step process involving coupling reactions and ring-forming techniques. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring its suitability for further biological testing. The synthesis methodology has been detailed in several peer-reviewed journals, underscoring its importance in the chemical community.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits selective inhibition of certain kinases, which are key players in various disease pathways, including cancer and inflammatory disorders. Its ability to modulate these targets without significant off-target effects makes it a valuable candidate for drug development programs.

The pharmacokinetic profile of this compound has also been extensively studied. Research indicates that it possesses favorable absorption and bioavailability characteristics, which are essential for its potential use as an oral medication. Additionally, its metabolic stability and excretion pathways have been investigated, providing insights into its suitability for long-term therapeutic applications.

From an environmental perspective, the compound's ecotoxicological impact has been assessed to ensure its safe handling and disposal. Studies suggest that it degrades under specific environmental conditions, minimizing its ecological footprint. These findings are crucial for adhering to regulatory standards and promoting sustainable practices in chemical manufacturing.

Looking ahead, ongoing research is focused on further optimizing the compound's properties to enhance its efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield breakthroughs in its application as a therapeutic agent.